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Compound of Interest

Compound Name: DY-46-2

Cat. No.: B15623206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling, operation,

and disposal of DY-46-2, a potent and selective non-nucleoside DNA methyltransferase 3A

(DNMT3A) inhibitor. Adherence to these procedures is critical to ensure personal safety and

maintain a secure laboratory environment.

Chemical and Physical Properties
A summary of key quantitative data for DY-46-2 is presented below for easy reference.

Property Value

CAS Number 1105110-83-5

Molecular Formula C₁₉H₂₂N₆O₅S

IC₅₀ for DNMT3A 0.39 µM[1][2]

IC₅₀ for DNMT1 13.0 µM[1]

IC₅₀ for DNMT3B 105 µM[1]

Storage Temperature Powder: -20°C, In solvent: -80°C[1][3]
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The following personal protective equipment is mandatory when handling DY-46-2 to minimize

exposure and ensure safety.

Equipment Specifications

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

minimum thickness 0.11 mm). Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.[4][5]

Skin and Body Protection

Laboratory coat. Ensure it is fully buttoned. For

larger quantities or risk of splash, consider a

chemical-resistant apron or suit.

Respiratory Protection

Not typically required for small quantities in a

well-ventilated area. If aerosols may be

generated or working with powder outside of a

fume hood, a NIOSH-approved respirator is

recommended.

Operational Plan: Step-by-Step Handling Protocol
Follow these detailed steps for the safe handling of DY-46-2 in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,
especially when handling the powdered form or preparing stock solutions.
Ensure easy access to an emergency eyewash station and safety shower.
Clear the workspace of any unnecessary items to prevent contamination.

2. Weighing and Reconstitution:

When weighing the powdered form, do so within a fume hood to avoid inhalation of dust.
Use a dedicated, clean spatula and weighing vessel.
To reconstitute, slowly add the recommended solvent (e.g., DMSO) to the vial containing the
powdered DY-46-2. Cap the vial and vortex gently until fully dissolved.
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3. Experimental Use:

When transferring solutions of DY-46-2, use calibrated micropipettes with filtered tips to
prevent aerosol formation and cross-contamination.
Keep all containers with DY-46-2 clearly labeled and sealed when not in use.
Avoid direct contact with skin and eyes at all times.

4. Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with DY-46-2
using an appropriate cleaning agent.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of DY-46-2 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a dedicated, labeled hazardous waste container.
Liquid Waste: Unused solutions of DY-46-2 and contaminated solvents should be collected in
a separate, labeled hazardous liquid waste container. Do not pour down the drain.

2. Waste Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations for
chemical waste.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidelines and to schedule a waste pickup.
Ensure waste containers are securely sealed and properly labeled before collection.

Emergency Procedures and First Aid
Immediate and appropriate action is vital in the event of an exposure to DY-46-2.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[5]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Visualizations
Signaling Pathway
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Mechanism of Action of DY-46-2
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Caption: A diagram illustrating how DY-46-2 inhibits the enzymatic activity of DNMT3A.
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Safe Handling Workflow for DY-46-2
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Caption: A step-by-step workflow for the safe handling of DY-46-2 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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